Cas no 17196-12-2 (Chlorodimethyl(7-octen-1-yl)silane)

• Product Name: Chlorodimethyl(7-octen-1-yl)silane
• CAS No: 17196-12-2
• MF: C₁₀H₂₁ClSi
• MW: 204.81224322319
• MDL: MFCD00040109
• CID: 185738
• PubChem ID: 86987
• Update Time: 2025-11-02

Chlorodimethyl(7-octen-1-yl)silane Chemical and Physical Properties

Names and Identifiers

• Silane,chlorodimethyl-7-octen-1-yl-
• 7-OCTENYLDIMETHYLCHLOROSILANE
• chloro-dimethyl-oct-7-enylsilane
• 7-Oct-1-enyldimethylchlorosilane
• 8-Dimethylsilylchlor-1-octen
• Chlorodimethyloct-7-en-1-ylsilane
• EINECS 241-236-6
• Octenyldimethylchlorsilan
• Silane,chlorodimethyl-7-octenyl
• chlorodimethyl-7-octenyl-silan
• Chloro(7-octenyl)dimethylsilane
• Chloro-(dimethyl)-7-octenylsilane
• Silane, chlorodimethyl-7-octenyl-
• 7-OCTENYLDIMETHYLCHLOROSILANE, tech-95
• AKOS030239856
• CHLORODIMETHYL-7-OCTENYLSILANE
• 7-Ctenyldimethylchlorosilane
• chlorodimethyl(oct-7-en-1-yl)silane
• DIMETHYL(OCT-7-EN-1-YL)(CHLORO)SILANE
• FT-0637511
• UNII-N9LLU8EJ67
• N9LLU8EJ67
• chlorodimethyl(oct-7-enyl)silane
• CHLORODIMETHYL(7-OCTEN-1-YL)SILANE
• 7-octenyl dimethyl chlorosilane
• 7-Ct-1-Enyldimethylchlorosilane(96%)
• DTXSID9066172
• CHLORODIMETHYL-7-OCTEN-1-YLSILANE
• Silane, chlorodimethyl-7-octen-1-yl-
• 17196-12-2
• 7-OCTENYLDIMETHYLCHLOROSILANE?
• MFCD00040109
• NS00053797
• GS-5991
• H10604
• SCHEMBL389625
• 7-OCTENYLDIMETHYLCHLOROSILANE 97%
• DB-043880
• HLLCZAYJBZAXFU-UHFFFAOYSA-N
• Chlorodimethyl(7-octen-1-yl)silane

• MDL： MFCD00040109
• Inchi： 1S/C10H21ClSi/c1-4-5-6-7-8-9-10-12(2,3)11/h4H,1,5-10H2,2-3H3
• InChI Key： HLLCZAYJBZAXFU-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCCCCCC=C

Computed Properties

• Exact Mass: 204.11000
• Monoisotopic Mass: 204.1101049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,8 g/cm3
• Boiling Point: 98°C 11mm
• Flash Point: 95°C
• Refractive Index: 1.4455
• PSA: 0.00000
• LogP: 4.56680
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Chlorodimethyl(7-octen-1-yl)silane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34-37
• Safety Instruction： S26; S36/37/39; S45
• TSCA：Yes
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Chlorodimethyl(7-octen-1-yl)silane

Recent Advances in the Application of Chlorodimethyl(7-octen-1-yl)silane (CAS: 17196-12-2) in Chemical Biology and Pharmaceutical Research

Chlorodimethyl(7-octen-1-yl)silane (CAS: 17196-12-2) is a versatile organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive chlorosilane group and terminal alkene functionality, serves as a valuable building block for the synthesis of more complex molecules, particularly in the fields of drug discovery, materials science, and bioconjugation. Recent studies have explored its utility in surface modification, polymer chemistry, and as a precursor for bioactive molecules, highlighting its broad applicability.

One of the most notable advancements involves the use of Chlorodimethyl(7-octen-1-yl)silane in the development of silicon-based drug delivery systems. Researchers have leveraged its ability to form stable covalent bonds with hydroxyl groups on silica nanoparticles, enabling the creation of functionalized carriers for targeted drug delivery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be used to modify mesoporous silica nanoparticles, enhancing their biocompatibility and loading capacity for hydrophobic anticancer agents. The study reported a 40% increase in drug encapsulation efficiency compared to unmodified nanoparticles, underscoring the compound's potential in oncology applications.

In addition to drug delivery, Chlorodimethyl(7-octen-1-yl)silane has been employed in the synthesis of novel polymeric materials with tunable properties. A recent investigation in Macromolecules detailed its role as a crosslinking agent in the preparation of silicone-based hydrogels. The terminal alkene group allowed for photo-initiated thiol-ene click chemistry, resulting in hydrogels with improved mechanical strength and controlled degradation rates. These materials show promise for use in tissue engineering and wound healing applications, with preliminary in vivo studies indicating enhanced cell adhesion and reduced inflammatory responses.

The compound's utility extends to bioconjugation techniques, where it has been used to modify biomolecules for diagnostic and therapeutic purposes. A 2024 study in Bioconjugate Chemistry reported the successful attachment of Chlorodimethyl(7-octen-1-yl)silane to monoclonal antibodies via hydrosilylation reactions, creating stable silicon-antibody conjugates. These conjugates exhibited improved stability in physiological conditions while maintaining their antigen-binding capabilities, opening new avenues for antibody-drug conjugates (ADCs) and diagnostic probes.

Despite these promising developments, challenges remain in the large-scale application of Chlorodimethyl(7-octen-1-yl)silane. Issues such as the compound's sensitivity to moisture and the need for optimized reaction conditions in biological contexts are areas of active research. Recent work published in Organic Process Research & Development has focused on developing more robust synthetic protocols and protective strategies to address these limitations, with notable progress in anhydrous handling techniques and catalyst selection.

Looking forward, the unique properties of Chlorodimethyl(7-octen-1-yl)silane (CAS: 17196-12-2) position it as a key player in the interface of chemistry and biology. Its applications in drug delivery, biomaterials, and bioconjugation continue to expand, driven by ongoing research into its reactivity and compatibility with biological systems. As synthetic methodologies advance and our understanding of silicon chemistry in biological contexts deepens, this compound is likely to play an increasingly important role in pharmaceutical innovation and therapeutic development.